Cas no 1342191-23-4 (1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1342191-23-4
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6232472
• PubChem ID: 64257660
• Update Time: 2025-10-24

1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine
• AKOS013578782
• EN300-1107612
• 1342191-23-4

• Inchi： 1S/C12H21N3/c1-3-10-5-4-6-11(7-10)15-8-9(2)12(13)14-15/h8,10-11H,3-7H2,1-2H3,(H2,13,14)
• InChI Key： AMYLNMXERUZKNW-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)C1CCCC(CC)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1342191-23-4 and Product Name: 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine

The compound with CAS No. 1342191-23-4 and the product name 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine incorporates a pyrazole core, which is a well-documented scaffold in the design of bioactive molecules. The presence of ethylcyclohexyl and methyl substituents at specific positions enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly pyrazoles, due to their diverse biological activities. Pyrazoles are known for their ability to modulate various enzymatic pathways and receptor interactions, which makes them valuable in the development of therapeutic agents. The compound 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine, with its specific substitution pattern, exhibits intriguing pharmacokinetic properties that have been the focus of numerous studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its biological activity. The ethylcyclohexyl group contributes to its lipophilicity, making it more soluble in lipid-based environments, which is crucial for drug delivery systems. Additionally, the methyl group at the 4-position of the pyrazole ring enhances its stability, ensuring that it remains active under various physiological conditions. These characteristics make 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine an attractive candidate for further development into a lead compound for novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interactions between 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine and target proteins. These studies have revealed that the compound exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in various disease pathways. For instance, preliminary data indicate that it may interact with enzymes involved in inflammation and pain signaling, making it a promising candidate for treating chronic inflammatory conditions.

The synthesis of 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, reducing both time and cost associated with production. These methods include catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, which are well-established techniques in organic synthesis. The efficiency of these processes ensures that large-scale production is feasible, paving the way for clinical trials and commercialization.

As interest in this compound grows, so does the body of research surrounding it. Recent publications have highlighted its potential applications in treating neurological disorders, where modulation of neurotransmitter systems is crucial. The unique structural features of 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine allow it to interact with multiple targets simultaneously, which could lead to synergistic effects that enhance therapeutic outcomes. Additionally, its stability under various conditions makes it suitable for formulation into oral medications and other delivery systems.

The safety profile of 1-(3-ethylcyclohexyl)-4-methyl-1H-pyrazol-3-amine has also been thoroughly evaluated through preclinical studies. These investigations have focused on assessing its toxicity, pharmacokinetics, and potential side effects. Preliminary results suggest that the compound is well-tolerated at moderate doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and efficacy.

In conclusion, 1-(3-Ethylcyclohexyl)-4-methyl - 1 H - Pyrazol - 3 - amine (CAS No . 1342191 - 23 - 4) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas . Its unique structural features , coupled with favorable pharmacokinetic properties , make it an attractive candidate for further development into novel therapeutics . As research continues , we can expect to see more insights into its potential benefits , paving the way for innovative treatments that address unmet medical needs .